Cas no 957864-19-6 (1-(2,4-dihydroxyphenyl)propan-2-one)

• Product Name: 1-(2,4-dihydroxyphenyl)propan-2-one
• CAS No: 957864-19-6
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 6607440
• PubChem ID: 55250470
• Update Time: 2025-08-05

1-(2,4-dihydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dihydroxyphenyl)propan-2-one
• SCHEMBL3181028
• AKOS006276091
• 957864-19-6
• EN300-1846300

• Inchi： 1S/C9H10O3/c1-6(10)4-7-2-3-8(11)5-9(7)12/h2-3,5,11-12H,4H2,1H3
• InChI Key： IPCCMFJGZNDBQR-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CC(C)=O)O

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2,4-dihydroxyphenyl)propan-2-one

Comprehensive Overview of 1-(2,4-dihydroxyphenyl)propan-2-one (CAS No. 957864-19-6): Properties, Applications, and Research Insights

1-(2,4-dihydroxyphenyl)propan-2-one, with the CAS number 957864-19-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and cosmetic research. This compound, characterized by its unique phenolic and ketone functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring two hydroxyl groups at the 2- and 4-positions of the phenyl ring, contributes to its reactivity and potential applications. Researchers and industry professionals frequently search for terms like "1-(2,4-dihydroxyphenyl)propan-2-one synthesis", "CAS 957864-19-6 applications", and "phenolic ketone derivatives", reflecting its relevance in modern scientific inquiries.

The compound's physicochemical properties make it a candidate for diverse applications. With a molecular formula of C9H10O3, it exhibits moderate solubility in polar solvents like ethanol and water, which is crucial for formulation studies. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact. Searches for "sustainable synthesis of phenolic ketones" and "biodegradable intermediates" align with this focus. Additionally, its potential role in skincare formulations—owing to its structural similarity to antioxidants like arbutin—has led to queries such as "1-(2,4-dihydroxyphenyl)propan-2-one in cosmetics" and "natural-derived brightening agents".

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To summarize, 1-(2,4-dihydroxyphenyl)propan-2-one (CAS No. 957864-19-6) is a multifaceted compound bridging gaps between chemistry, medicine, and technology. Its adaptability to current trends—such as sustainability, personalized medicine, and advanced materials—ensures its place in ongoing research. For those seeking deeper insights, resources on "structure-activity relationships of phenolic ketones" or "patents involving CAS 957864-19-6" provide valuable technical perspectives.